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Compound of Interest

Compound Name: ARD-69

Cat. No.: B605567

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and step-by-step procedures for the
safe disposal of ARD-69, a potent PROTAC androgen receptor degrader used in prostate
cancer research.[1][2][3]

While the Safety Data Sheet (SDS) for ARD-69 classifies it as not a hazardous substance or
mixture, it is imperative to follow established laboratory safety protocols to minimize any
potential risks and ensure compliance with institutional and regulatory guidelines.[4]

Physicochemical Properties of ARD-69

Understanding the properties of ARD-69 is the first step in its safe handling and disposal. The
following table summarizes key quantitative data for this compound.
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Property Value Reference
Molecular Formula C62H74CIFN8O7S [1]
Molecular Weight 1129.82 g/mol [4]
CAS Number 2316837-10-0 [1]
Appearance White to off-white solid powder  [1]
LogP 9.3 [1]
Hydrogen Bond Donor Count 4 [1]

Hydrogen Bond Acceptor
ydrog p 12 [1]
Count

Experimental Protocols: Disposal Procedures

The following protocols provide a clear, step-by-step process for the disposal of ARD-69.
These procedures are based on general laboratory hazardous waste disposal guidelines and
the non-hazardous classification of ARD-69.

Step 1: Waste Identification and Segregation

e Labeling: Ensure all containers with ARD-69 waste are clearly and accurately labeled with
the chemical name ("ARD-69") and concentration.

e Segregation: Although not classified as hazardous, it is good practice to segregate ARD-69
waste from other waste streams to prevent accidental mixing. Store in a designated waste
accumulation area.

Step 2: Container Management

o Container Selection: Use a container that is compatible with ARD-69. The original
manufacturer's container is often a suitable choice.[5] The container must have a secure,
leak-proof screw-on cap.[5]

» Container Condition: Ensure the waste container is in good condition, free from cracks, rust,
or leaks.[6]
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o Closure: Keep the waste container closed except when adding waste.[5]

Step 3: Disposal of Different Forms of ARD-69 Waste

» Solid Waste (e.g., unused powder, contaminated lab supplies):

o Collect dry, solid ARD-69 waste, including contaminated items like gloves and absorbent
paper, in a clearly labeled, sealed plastic bag or a compatible container.[5]

o For disposal of the pure solid reagent, use the manufacturer's container and label it as
hazardous waste for collection by Environmental Health & Safety (EH&S) or your
institution's equivalent.[5]

e Liquid Waste (e.g., solutions in DMSO, cell culture media):

o While some non-hazardous aqueous solutions can be disposed of down the drain with
copious amounts of water, it is best practice to collect all chemical waste, including
solutions of ARD-69, for pickup by EH&S.[7][8] This is particularly important for solutions
containing organic solvents like DMSO.

o Collect liquid waste in a compatible, leak-proof container with a secure cap. Do not fill
containers beyond 90% capacity to allow for expansion.

o Empty Containers:

o Triple-rinse empty containers that held ARD-69 with a suitable solvent (e.g., ethanol or
acetone) capable of removing the residue.

o Collect the rinsate as chemical waste.[6]

o After triple-rinsing, the container can often be disposed of in the regular trash or recycled,
depending on institutional policies.[6]

Step 4: Arranging for Waste Pickup

» Contact EH&S: Follow your institution's procedures for requesting a hazardous waste pickup.
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» Provide Information: Be prepared to provide information about the waste, including the
chemical name and quantity.

ARD-69 Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of ARD-
69 waste.

Click to download full resolution via product page
Caption: ARD-69 Waste Disposal Workflow.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
ARD-69, contributing to a secure and sustainable laboratory environment. Always consult your
institution's specific guidelines and your Environmental Health & Safety department for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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